Cas no 77770-09-3 (5-Iodo-2-methoxyaniline)

• Product Name: 5-Iodo-2-methoxyaniline
• CAS No: 77770-09-3
• MF: C₇H₈INO
• MW: 249.048994064331
• MDL: MFCD03095407
• CID: 90722
• PubChem ID: 12905382
• Update Time: 2025-11-02

5-Iodo-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-iodoanisole
• 5-Iodo-2-methoxyaniline
• 4-Methoxy-3-amino-1-iodobenzene
• 5-Iodo-o-anisidine
• 2-METHOXY-5-IODOANILINE
• Benzenamine, 5-iodo-2-methoxy-
• 5-iodo-2-methoxybenzenamine
• 5-iodo-2-methoxy-phenylamine
• KCAGMESWEMVFON-UHFFFAOYSA-N
• CM11585
• AS05428
• ST2404126
• X5382
• 2-Amino-4-iodoanisole[5-Iodo-2-methoxyanil
• DS-12918
• EN300-1262432
• 77770-09-3
• CDA77009
• FT-0641656
• MFCD03095407
• CS-W014107
• SY022937
• SCHEMBL111536
• DTXSID30512626
• A19887
• AKOS005201873
• DB-056255

• MDL： MFCD03095407
• Inchi： 1S/C7H8INO/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,9H2,1H3
• InChI Key： KCAGMESWEMVFON-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)N)OC

Computed Properties

• Exact Mass: 248.96500
• Monoisotopic Mass: 248.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Powder.
• Density: 1.807±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85-87°C
• Boiling Point: 304.3°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.647
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water 0.87 g/L @ 25°C.
• PSA: 35.25000
• LogP: 2.46320
• Sensitiveness: Light Sensitive
• Solubility: Not determined
• Vapor Pressure: No data available

5-Iodo-2-methoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：26-36/37/39
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Iodo-2-methoxyaniline

5-Iodo-2-methoxyaniline (CAS No. 77770-09-3): Properties, Applications, and Market Insights

5-Iodo-2-methoxyaniline (CAS No. 77770-09-3) is an important organic compound widely used in pharmaceutical and chemical research. This aromatic amine, characterized by its iodo and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula is C₇H₈INO, and it is known for its role in the synthesis of complex molecules, including potential drug candidates.

The compound’s unique structure makes it valuable for cross-coupling reactions, a topic of high interest in modern organic chemistry. Researchers often explore 5-Iodo-2-methoxyaniline uses in palladium-catalyzed reactions, such as Suzuki and Heck couplings, which are pivotal in drug discovery and material science. With the growing demand for specialty chemicals, this compound has gained attention in both academic and industrial settings.

One of the trending topics in chemistry is the development of sustainable synthesis methods. 5-Iodo-2-methoxyaniline is frequently discussed in the context of green chemistry, where scientists aim to minimize hazardous byproducts. Recent studies highlight its potential in catalysis and bioconjugation, aligning with the global push for environmentally friendly chemical processes.

In the pharmaceutical sector, 5-Iodo-2-methoxyaniline is explored for its role in designing targeted therapies. Its incorporation into bioactive molecules has shown promise in treating various conditions, though detailed applications remain under investigation. The compound’s iodine moiety is particularly useful in radiopharmaceuticals, a field experiencing rapid growth due to advancements in medical imaging.

From a commercial perspective, the demand for 5-Iodo-2-methoxyaniline suppliers has increased, especially in regions with strong pharmaceutical and agrochemical industries. Market reports indicate a steady rise in its procurement for research and development purposes. Companies specializing in fine chemicals often list this compound due to its niche applications.

Handling 5-Iodo-2-methoxyaniline requires adherence to standard laboratory safety protocols. While not classified as highly hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers frequently search for 5-Iodo-2-methoxyaniline solubility and storage guidelines, emphasizing the need for accurate technical data.

In summary, 5-Iodo-2-methoxyaniline (CAS No. 77770-09-3) is a multifaceted compound with significant applications in synthetic chemistry and drug development. Its relevance in catalytic processes and green chemistry aligns with current scientific trends, making it a subject of ongoing research. As industries continue to innovate, the demand for high-purity 5-Iodo-2-methoxyaniline is expected to grow, solidifying its position in the specialty chemicals market.